Ethyl 4-{[(2,4-dichlorophenoxy)acetyl]amino}benzoate

• IUPAC Name: ethyl 4-[[2-(2,4-dichlorophenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C17H15Cl2NO4/c1-2-23-17(22)11-3-6-13(7-4-11)20-16(21)10-24-15-8-5-12(18)9-14(15)19/h3-9H,2,10H2,1H3,(H,20,21)
• InChI Key: YNQFVTRWJMTYIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H15Cl2NO4
• DSSTOX Substance ID: DTXSID90363777
• Molecular Weight: 368.2 g/mol
• CAS RN: 111200-10-3

Description

Ethyl 4-{[(2,4-dichlorophenoxy)acetyl]amino}benzoate, also known as 2,4-Dichlorophenoxyacetic acid ethyl ester (2,4-DEE), is an organic compound that is used as a herbicide. It has been used since the 1940s to control weeds, and it is still used today in many parts of the world. 2,4-DEE is a synthetic auxin, which is a type of plant hormone, and it works by disrupting the normal growth and development of plants. It is commonly used to control broadleaf weeds in lawns, pastures, and crops such as corn, soybeans, and wheat.

Mechanism of Action

2,4-DEE works by disrupting the normal growth and development of plants. It binds to specific receptors on the surface of cells, which triggers changes in gene expression and cell division. This in turn leads to a disruption of the normal growth and development of plants, resulting in the death of the plant.
Biochemical and Physiological Effects
2,4-DEE affects the biochemical and physiological processes of plants. It inhibits cell division, which leads to stunted growth, and it also inhibits the production of proteins and other molecules needed for normal growth and development. In addition, 2,4-DEE can cause cell death, which can lead to wilting and death of the plant.

Advantages and Limitations for Lab Experiments

2,4-DEE has several advantages and limitations for laboratory experiments. It is a relatively inexpensive and easy to synthesize compound, which makes it ideal for use in experiments. However, it is also toxic to humans and other animals, so it must be handled with care. In addition, it is not very stable, so it must be stored carefully and used quickly.

Future Directions

There are several potential future directions for research involving 2,4-DEE. One potential direction is to study the effects of different concentrations of 2,4-DEE on plant growth and development. Another potential direction is to investigate the effects of 2,4-DEE on the expression of genes involved in plant development. Finally, researchers could investigate the effects of 2,4-DEE on the biochemical and physiological processes of plants.

Synthesis Methods

2,4-DEE is synthesized from 2,4-dichlorophenol and ethyl acetate in the presence of a base, such as sodium hydroxide. The reaction is carried out at a temperature of around 80°C for several hours. The resulting product is a white solid that is soluble in water and organic solvents.

Scientific Research Applications

2,4-DEE has been studied extensively for its potential use in scientific research. It has been used to study the effects of auxins on plant growth and development, and to investigate the mechanisms of herbicide action. In addition, 2,4-DEE has been used to study the effects of auxins on cell division and cell elongation. It has also been used to study the effects of auxins on the expression of genes involved in plant development.